Cas no 84713-04-2 (Cyclohexanol, isooctyl- (9CI))

Cyclohexanol, isooctyl- (9CI) structure
Cyclohexanol, isooctyl- (9CI) structure
Product name:Cyclohexanol, isooctyl- (9CI)
CAS No:84713-04-2
MF:C14H28O
MW:212.371524810791
CID:733957
PubChem ID:18459383

Cyclohexanol, isooctyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanol, isooctyl- (9CI)
    • 1-(6-methylheptyl)cyclohexan-1-ol
    • isooctylcyclohexan-1-ol
    • SCHEMBL7112064
    • DTXSID60233731
    • NS00038633
    • 84713-04-2
    • EINECS 283-795-9
    • Inchi: InChI=1S/C14H28O/c1-13(2)9-5-3-6-10-14(15)11-7-4-8-12-14/h13,15H,3-12H2,1-2H3
    • InChI Key: GZYCLDGVYJRXDO-UHFFFAOYSA-N
    • SMILES: CC(C)CCCCCC1(CCCCC1)O

Computed Properties

  • Exact Mass: 212.214015512g/mol
  • Monoisotopic Mass: 212.214015512g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 20.2Ų

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